Cas no 693810-69-4 (Ethyl 2-(1H-indol-7-yl)-2-oxoacetate)

• Product Name: Ethyl 2-(1H-indol-7-yl)-2-oxoacetate
• CAS No: 693810-69-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 3029711
• Update Time: 2023-08-09

Ethyl 2-(1H-indol-7-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1H-indol-7-yl)-2-oxoacetate
• 1h-indole-7-acetic acid,a-oxo-,ethyl ester
• alpha-Oxo-1H-indole-7-acetic acid ethyl ester
• 2-(1H-indol-7-yl)-2-oxoacetic acid ethyl ester

• Inchi： 1S/C12H11NO3/c1-2-16-12(15)11(14)9-5-3-4-8-6-7-13-10(8)9/h3-7,13H,2H2,1H3
• InChI Key： XCMIZNUDCCTRLQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1=CC=CC2C=CNC=21)=O)=O

Computed Properties

• Exact Mass: 217.07389321 g/mol
• Monoisotopic Mass: 217.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.22
• XLogP3: 2.1
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives